Cas no 937047-29-5 (6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine)

• Product Name: 6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine
• CAS No: 937047-29-5
• MF: C₇H₈N₄
• MW: 148.17
• MDL: MFCD19207905
• CID: 5113680
• PubChem ID: 55288621
• Update Time: 2026-03-03

6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazin-4-aMine, 6-Methyl-
• 6-METHYLPYRROLO[2,1-F][1,2,4]TRIAZIN-4-AMINE
• AKOS006359966
• E83495
• 937047-29-5
• SCHEMBL275263
• KLKVKPZDFNWGMU-UHFFFAOYSA-N
• DB-156417
• SB74570
• PS-20685
• 6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine

• MDL： MFCD19207905
• Inchi： 1S/C7H8N4/c1-5-2-6-7(8)9-4-10-11(6)3-5/h2-4H,1H3,(H2,8,9,10)
• InChI Key： KLKVKPZDFNWGMU-UHFFFAOYSA-N
• SMILES： N12C=C(C)C=C1C(N)=NC=N2

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine

Comprehensive Overview of 6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 937047-29-5)

6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 937047-29-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolotriazine family, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the methyl group at the 6-position and the amine functionality at the 4-position makes it a versatile intermediate for further chemical modifications.

The growing interest in 6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine is reflected in the surge of online searches related to its synthesis methods, biological activity, and applications in medicinal chemistry. Many users are curious about its role in targeting specific enzymes or pathways, such as cancer therapy or inflammatory diseases. Additionally, its potential as a building block for drug design has made it a hot topic in academic and industrial research. The compound's CAS number 937047-29-5 is frequently searched in chemical databases, highlighting its importance in the scientific community.

From a structural perspective, 6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine features a fused pyrrole and triazine ring system, which contributes to its stability and reactivity. This scaffold is often utilized in the design of small-molecule inhibitors, owing to its ability to interact with various biological targets. Recent studies have focused on optimizing its pharmacokinetic properties, such as solubility and bioavailability, to enhance its therapeutic potential. The compound's molecular weight and logP value are also critical parameters for researchers evaluating its drug-likeness.

In the context of green chemistry and sustainable synthesis, 6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine has been a subject of interest due to the demand for eco-friendly synthetic routes. Researchers are exploring catalytic methods and microwave-assisted reactions to reduce waste and improve yields. These advancements align with the broader trend of minimizing environmental impact in chemical manufacturing. The compound's scalability and cost-effectiveness are also key considerations for industrial applications.

Another area of focus is the structure-activity relationship (SAR) of 6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine. By modifying its core structure, scientists aim to identify derivatives with enhanced potency and selectivity. Computational tools, such as molecular docking and QSAR modeling, are frequently employed to predict its interactions with biological targets. These approaches are invaluable for accelerating the drug discovery process and reducing experimental costs.

The compound's relevance extends beyond pharmaceuticals. In material science, 6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine has been investigated for its potential use in organic electronics and photovoltaic devices. Its conjugated system and electron-rich nature make it a candidate for light-emitting diodes (LEDs) and sensors. This interdisciplinary appeal underscores its versatility and broad applicability.

In summary, 6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 937047-29-5) is a promising compound with multifaceted applications. Its significance in drug development, green chemistry, and material science continues to drive research and innovation. As scientists uncover more about its properties and potential, this compound is poised to play a pivotal role in advancing various scientific fields.